Cas no 87887-70-5 (Piperazine, 1-(4-chlorobenzoyl)-4-(diphenylmethyl)-, hydrochloride)

Piperazine, 1-(4-chlorobenzoyl)-4-(diphenylmethyl)-, hydrochloride structure
87887-70-5 structure
Product Name:Piperazine, 1-(4-chlorobenzoyl)-4-(diphenylmethyl)-, hydrochloride
CAS No:87887-70-5
MF:C24H24Cl2N2O
MW:427.366164207459
CID:651023
PubChem ID:44121357
Update Time:2025-04-19

Piperazine, 1-(4-chlorobenzoyl)-4-(diphenylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(4-chlorobenzoyl)-4-(diphenylmethyl)-, hydrochloride
    • (4-benzhydrylpiperazin-1-yl)-(4-chlorophenyl)methanone,hydrochloride
    • (4-Chlorophenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone--hydrogen chloride (1/1)
    • DTXSID30657480
    • 87887-70-5
    • Inchi: 1S/C24H23ClN2O.ClH/c25-22-13-11-21(12-14-22)24(28)27-17-15-26(16-18-27)23(19-7-3-1-4-8-19)20-9-5-2-6-10-20;/h1-14,23H,15-18H2;1H
    • InChI Key: SBUICDJUCAYZCR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O.Cl

Computed Properties

  • Exact Mass: 426.1265688g/mol
  • Monoisotopic Mass: 426.1265688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6Ų
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